3-benzyl-1-(tetrahydro-2H-pyran-4-yl)-1-(2-(thiophen-2-yl)ethyl)urea

• IUPAC Name: 3-benzyl-1-(oxan-4-yl)-1-(2-thiophen-2-ylethyl)urea
• InChI: InChI=1S/C19H24N2O2S/c22-19(20-15-16-5-2-1-3-6-16)21(17-9-12-23-13-10-17)11-8-18-7-4-14-24-18/h1-7,14,17H,8-13,15H2,(H,20,22)
• InChI Key: WKSMQLWLUIXWNX-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1N(CCC2=CC=CS2)C(=O)NCC3=CC=CC=C3
• Molecular Formula: C19H24N2O2S
• Molecular Weight: 344.5 g/mol

Description

3-benzyl-1-(tetrahydro-2H-pyran-4-yl)-1-(2-(thiophen-2-yl)ethyl)urea is a synthetic compound that has been extensively studied in scientific research. The compound is known to exhibit various biochemical and physiological effects, and its mechanism of action has been investigated in detail.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

One study focused on the development of a one-pot diastereoselective three-component reaction for the synthesis of furano and pyrano pyrimidinones (thiones) using derivatives similar to the chemical structure of interest. This method highlights the chemical's utility in creating complex heterocyclic systems, which are crucial in drug discovery and material science (Ghorbani-Vaghei et al., 2015).

Diverse Compound Library Creation

Another application is found in the diversity-oriented synthesis of a library of substituted tetrahydropyrans through oxidative carbon-hydrogen bond activation and click chemistry. The chemical's analogs were used to access a wide array of structurally diverse compounds, which could be screened against various biological targets, thereby underlining its potential in the rapid generation of bioactive molecule libraries (Zaware et al., 2011).

Chemical Interaction and Complexation Studies

Research also extends into the study of molecular interactions and complexation, such as the association of N-(pyridin-2-yl),N'-substituted ureas with 2-amino-1,8-naphthyridines and benzoates. This study, examining derivatives similar to the chemical , elucidates the substituent effect on complex formation, vital for understanding molecular recognition and binding dynamics in chemical and biological systems (Ośmiałowski et al., 2013).

Anticancer and Antimicrobial Potential

The synthetic versatility of this chemical's derivatives is demonstrated through their application in creating potent anti-HIV-1 analogs, showcasing the potential in therapeutic applications targeting viral infections (Danel et al., 1996). Additionally, the synthesis of various heterocyclic compounds, including pyrimidines and pyrazoles derived from thiophene and its analogs, has been investigated for antimicrobial and anticancer activities, highlighting its relevance in developing new pharmacologically active agents (Elewa et al., 2021).